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Compound of Interest |

Compound Name: SQ 11,447
CAS No.: 33406-68-7
Cat. No.: B1218931
Get Quote
. J

Notice: Despite a comprehensive search of publicly available scientific literature and patent
databases, detailed information regarding the primary cellular targets, mechanism of action,
and specific biological activity of SQ 11,447 is not available. The information that could be
retrieved is limited and primarily of a general nature.

Overview of SQ 11,447

SQ 11,447 is identified as a methylurea analogue.[1][2][3] Its chemical structure and basic
properties are cataloged in public databases such as PubChem, under the compound identifier
(CID) 193155.[1] The compound is commercially available from suppliers of research
chemicals.

Potential Therapeutic Application

A United States patent application (US 2008/0161324 Al) lists SQ 11,447 among a series of
compounds with potential utility in the treatment of viral diseases.[4] The application specifically
mentions viral hepatitis as a potential target.[4] However, the document does not provide any
specific experimental data, such as antiviral activity, potency, or cellular targets, for SQ 11,447
itself. The compound is presented as one example within a broad class of molecules.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1218931#bc-rfq
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-primary-cellular-targets-of-sq-11-447
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-primary-cellular-targets-of-sq-11-447
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-primary-cellular-targets-of-sq-11-447
https://pubchem.ncbi.nlm.nih.gov/compound/sq-11447
https://pmc.ncbi.nlm.nih.gov/articles/PMC10330530/
https://pubmed.ncbi.nlm.nih.gov/20347875/
https://pubchem.ncbi.nlm.nih.gov/compound/sq-11447
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-primary-cellular-targets-of-sq-11-447
https://patentimages.storage.googleapis.com/2d/4c/1c/4dff9b56882ac7/US20080161324A1.pdf
https://patentimages.storage.googleapis.com/2d/4c/1c/4dff9b56882ac7/US20080161324A1.pdf
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-primary-cellular-targets-of-sq-11-447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Preclinical Observations

Limited information suggests that SQ 11,447 exhibits notable stability in preclinical models. It
has been described as being remarkably resistant to hydrolysis in both in vitro studies using
rat, dog, and human liver homogenates, and in in vivo studies in rats.[1][2] This chemical
stability is a desirable property for a potential drug candidate, as it can influence
pharmacokinetic properties such as half-life and bioavailability.

Cellular Targets and Mechanism of Action

Information regarding the specific cellular targets and the mechanism of action of SQ 11,447 is
not available in the public domain. The patent mentioning SQ 11,447 suggests that screening
methods could be employed to determine the cellular pathways affected by the listed
compounds, but it does not disclose the results of any such studies for SQ 11,447.[4] Without
dedicated research publications or more detailed documentation, any discussion of its
biological targets would be purely speculative.

Quantitative Data

No quantitative data, such as IC50, EC50, Ki, or binding affinity values for any potential cellular
targets of SQ 11,447, could be located in the searched resources.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of SQ
11,447 are not described in the available literature.

Signaling Pathways and Visualizations

As the primary cellular targets and affected signaling pathways of SQ 11,447 remain
unidentified, no diagrams can be generated to visualize its mechanism of action or related
experimental workflows.

Conclusion

The information available on SQ 11,447 is currently insufficient to provide an in-depth technical
guide on its primary cellular targets and mechanism of action. The existing data points to its
identity as a stable methylurea analogue with a potential, yet unsubstantiated, role as an
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antiviral agent. Further research and publication of experimental findings are required to
elucidate the biological activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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